Cas no 536-25-4 (Orthocaine)

Orthocaine Properties

Names and Identifiers

• Methyl 3-amino-4-hydroxybenzoate
• Methyl 3-amino-4-hydroxybenzenecarboxylate
• Orthocaine
• 2-amino-4-methoxycarbonylphenol
• 3-Amino-4-hydroxybenzoic acid methyl ester
• 4-hydroxy-3-amino-benzoic acid methyl ester
• Aminobenz
• BENZOIC ACID,3-AMINO-4-HYDROXY-,METHYL ESTER
• Methyl 4-hydroxy-3-aminobenzoate
• Methyl m-amino-p-hydroxybenzoate
• Orthoderm
• Orthoform
• BENZOIC ACID, 3-AMINO-4-HYDROXY-, METHYL ESTER
• Methyl-3-amino-4-hydroxybenzoate
• JK16YI13QK
• Mehyl3-amino-4-hydroxybenzoate
• VNQABZCSYCTZMS-UHFFFAOYSA-N
• methyl 3-amino-4-hydroxy-benzoate
• 3-AM
• 3-14-00-01477 (Beilstein Handbook Reference)
• AKOS002025065
• SY017429
• Methyl3-amino-4-hydroxybenzoate
• methyl 3-amino-4-hydroxybenzoate, AldrichCPR
• EN300-192844
• AI3-04738
• CHEBI:34904
• 1-HYDROXY-2-AMINO-4-CARBOMETHOXYBENZENE
• ORTHOCAINE [MI]
• UNII-JK16YI13QK
• DTXSID2060208
• BL008084
• FT-0600286
• J-522138
• NSC9813
• EINECS 208-627-3
• m-Amino-p-oxybenzoesauremethylester
• HY-W005637
• SCHEMBL24412
• Z802838774
• CS-W005637
• NSC 9813
• 3-AMINO-4-HYDROXY-BENZOIC ACID METHYL ESTER
• BRN 0608715
• 536-25-4
• Q6581458
• EA-0857
• AM20061021
• 2-Hydroxy-5-(methoxycarbonyl)aniline
• NSC-9813
• Orthoform new
• BCP21850
• BB 0254841
• NS00032795
• MFCD00017095
• DTXCID6041474
• STK735963
• DB-005449
• Mehyl 3-amino-4-hydroxybenzoate
• ALBB-026058
• +Expand

• MDL： MFCD00017095
• InChIKey： VNQABZCSYCTZMS-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO3/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4,10H,9H2,1H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C(=C(C=1[H])N([H])[H])O[H])=O
• BRN： 0608715

Computed Properties

• Exact Mass: 167.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.058243
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 72.6

Experimental Properties

• LogP: 1.34220
• PSA: 72.55000
• Refractive Index: 1.5810 (estimate)
• Boiling Point: 326.8°C at 760 mmHg
• Melting Point: 141-143°C
• Flash Point: 151.4℃
• Density: 1.2917 (rough estimate)

Orthocaine Security Information

• RTECS：DG2625000
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

Orthocaine Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%